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Compound of Interest

Compound Name: GDC-0575

Cat. No.: B15604400

Technical Support Center: GDC-0575

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive troubleshooting guides and frequently asked questions
(FAQs) for the use of GDC-0575, a potent and selective CHK1 inhibitor.

Frequently Asked Questions (FAQs) &
Troubleshooting Guide

This section addresses common issues and questions that may arise during experiments
involving GDC-0575.

Q1: What is the mechanism of action of GDC-0575?

GDC-0575 is a small molecule inhibitor that specifically targets Checkpoint Kinase 1 (CHK1), a
crucial serine/threonine kinase involved in the DNA damage response (DDR).[1] In response to
DNA damage, CHK1 is activated and phosphorylates downstream targets, such as Cdc25
phosphatases, leading to cell cycle arrest in the S and G2/M phases.[1] This pause allows time
for DNA repair. GDC-0575 binds to and inhibits the activity of CHK1, thereby preventing this
cell cycle arrest.[1] As a result, cells with DNA damage may bypass these critical checkpoints,
leading to mitotic catastrophe and apoptosis. This mechanism makes GDC-0575 a potent
chemosensitization agent when used in combination with DNA-damaging drugs.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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